Cas no 334992-50-6 (1H-Benzimidazole-1-methanol,6-chloro-)
334992-50-6 structure
Product Name:1H-Benzimidazole-1-methanol,6-chloro-
CAS No:334992-50-6
MF:C8H7ClN2O
MW:182.60698056221
CID:301891
PubChem ID:12671393
Update Time:2025-04-19
1H-Benzimidazole-1-methanol,6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-methanol,6-chloro-
- 1H-Benzimidazole-1-methanol,6-chloro-(9CI)
- (6-chloro-1H-benzo[d]imidazol-1-yl)methanol
- 334992-50-6
-
- Inchi: 1S/C8H7ClN2O/c9-6-1-2-7-8(3-6)11(5-12)4-10-7/h1-4,12H,5H2
- InChI Key: JWVPJCYWIQAJIH-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(CO)C=N2
Computed Properties
- Exact Mass: 182.02481
- Monoisotopic Mass: 182.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38Ų
Experimental Properties
- PSA: 38.05
1H-Benzimidazole-1-methanol,6-chloro- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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